![molecular formula C12H13N3O3S B2819239 Ethyl 2-((4-oxo-4H-pyrido[1,2-a](1,3,5)triazin-2-yl)sulfanyl)propanoate CAS No. 306978-51-8](/img/structure/B2819239.png)
Ethyl 2-((4-oxo-4H-pyrido[1,2-a](1,3,5)triazin-2-yl)sulfanyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate is a chemical compound with the CAS Number: 306978-51-8 . It has a molecular weight of 279.315 and its IUPAC name is ethyl 2- [ (4-oxo-4H-pyrido [1,2-a] [1,3,5]triazin-2-yl)sulfanyl]propanoate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13N3O3S/c1-3-18-10(16)8(2)19-11-13-9-6-4-5-7-15(9)12(17)14-11/h4-8H,3H2,1-2H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 and a boiling point of 394.7±44.0 °C at 760 mmHg . Unfortunately, the melting point is not specified in the search results .Scientific Research Applications
Chemical Synthesis and Reactivity
Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been reported to react with S-methylisothiosemicarbazide hydroiodide at the ethoxalyl group, forming triazinones upon refluxing in pyridine or triazine diones when refluxed in ethanol. These reactions demonstrate the compound's utility in synthesizing diverse heterocyclic compounds with potential biological activity (Vetyugova et al., 2018).
Heterocyclic Compound Synthesis
The synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates via pyrimidine ring annulation showcases the compound's role in creating complex heterocyclic structures, which are often explored for various pharmaceutical applications (Dolzhenko et al., 2006).
Novel Heterocyclic Derivatives with Potential Biological Activities
Synthesis of novel heterocycles, such as pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives, from ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives, demonstrates the versatility of ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate in synthesizing compounds that can be further evaluated for various biological activities (Arrault et al., 2002).
These studies highlight the chemical versatility and potential applications of Ethyl 2-((4-oxo-4H-pyrido1,2-atriazin-2-yl)sulfanyl)propanoate in the synthesis of complex molecules that may have diverse applications in scientific research, especially in the development of new pharmaceuticals, agrochemicals, and materials.
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3S/c1-3-18-10(16)8(2)19-11-13-9-6-4-5-7-15(9)12(17)14-11/h4-8H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INTSQZUMZLIXHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)SC1=NC(=O)N2C=CC=CC2=N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.